1-[(4-ethoxyphenyl)sulfonyl]-4-propylpiperazine

• IUPAC Name: 1-(4-ethoxyphenyl)sulfonyl-4-propylpiperazine
• InChI: InChI=1S/C15H24N2O3S/c1-3-9-16-10-12-17(13-11-16)21(18,19)15-7-5-14(6-8-15)20-4-2/h5-8H,3-4,9-13H2,1-2H3
• InChI Key: VRUXVEVHWARMFY-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)OCC
• Molecular Formula: C15H24N2O3S
• Molecular Weight: 312.4 g/mol

Description

1-[(4-ethoxyphenyl)sulfonyl]-4-propylpiperazine, also known as PEP, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. As a sulfonamide derivative of piperazine, PEP has been studied for its mechanism of action, biochemical and physiological effects, and potential use in laboratory experiments.

Mechanism of Action

The mechanism of action of 1-[(4-ethoxyphenyl)sulfonyl]-4-propylpiperazine is not fully understood, but it is believed to be related to its ability to modulate the activity of serotonin receptors. Specifically, this compound has been shown to act as a partial agonist at the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This compound has also been shown to inhibit the reuptake of serotonin, which can lead to increased levels of serotonin in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter activity, the regulation of mood and anxiety, and the promotion of neurogenesis. This compound has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

1-[(4-ethoxyphenyl)sulfonyl]-4-propylpiperazine has several advantages for use in laboratory experiments, including its relatively simple synthesis and its ability to modulate the activity of serotonin receptors. However, this compound also has some limitations, including its potential for off-target effects and its relatively low potency compared to other compounds.

Future Directions

There are several potential future directions for research on 1-[(4-ethoxyphenyl)sulfonyl]-4-propylpiperazine, including the development of more potent derivatives, the investigation of its potential therapeutic uses in various disorders, and the exploration of its effects on other neurotransmitter systems. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential for off-target effects.

Synthesis Methods

1-[(4-ethoxyphenyl)sulfonyl]-4-propylpiperazine can be synthesized through a multistep process that involves the reaction of piperazine with 4-ethoxybenzenesulfonyl chloride. The resulting product is then purified through a series of recrystallization and filtration steps. The synthesis of this compound is relatively straightforward and has been well-documented in the literature.

Scientific Research Applications

1-[(4-ethoxyphenyl)sulfonyl]-4-propylpiperazine has been studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been shown to modulate the activity of serotonin receptors, which are involved in a wide range of physiological and behavioral processes. In pharmacology, this compound has been investigated for its potential use as a drug candidate for the treatment of various disorders, including anxiety and depression. In medicinal chemistry, this compound has been used as a starting material for the synthesis of other compounds with potential therapeutic applications.